Cas no 348603-19-0 (ACETYL-HIRUDIN (53-65) (SULFATED))
ACETYL-HIRUDIN (53-65) (SULFATED) Chemical and Physical Properties
Names and Identifiers
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- Acetyl-Hirudin (53-65) (sulfated)
- CID 131698142
- AC-ASP-GLY-ASP-PHE-GLU-GLU-ILE-PRO-GLU-GLU-TYR(SO3H)-LEU-GLN
- AC-ASP-GLY-ASP-PHE-GLU-GLU-ILE-PRO-GLU-GLU-TYR(SO3H)-LEU-GLN-OH
- AC-HIRUDIN (53-65) (SULFATED)
- Acetyl-Hirudin (53-65) (sulfated), Hirugen
- L-Glutamine, N-acetyl-L-α-aspartylglycyl-L-α-aspartyl-L-phenylalanyl-L-α-glutamyl-L-α-glutamyl-L-isoleucyl-L-prolyl-L-α-glutamyl-L-α-glutamyl-O-sulfo-L-tyrosyl-L-leucyl- (9CI)
- ACETYL-HIRUDIN (53-65) (SULFATED)
-
- MDL: MFCD00237093
- Inchi: 1S/C72H100N14O32S/c1-6-36(4)60(85-65(106)44(22-27-57(96)97)78-62(103)41(19-24-54(90)91)79-67(108)47(30-38-11-8-7-9-12-38)84-69(110)50(33-59(100)101)76-53(89)34-74-61(102)49(32-58(98)99)75-37(5)87)71(112)86-28-10-13-51(86)70(111)80-43(21-26-56(94)95)63(104)77-42(20-25-55(92)93)64(105)83-48(31-39-14-16-40(17-15-39)118-119(115,116)117)68(109)82-46(29-35(2)3)66(107)81-45(72(113)114)18-23-52(73)88/h7-9,11-12,14-17,35-36,41-51,60H,6,10,13,18-34H2,1-5H3,(H2,73,88)(H,74,102)(H,75,87)(H,76,89)(H,77,104)(H,78,103)(H,79,108)(H,80,111)(H,81,107)(H,82,109)(H,83,105)(H,84,110)(H,85,106)(H,90,91)(H,92,93)(H,94,95)(H,96,97)(H,98,99)(H,100,101)(H,113,114)(H,115,116,117)/t36-,41+,42+,43+,44+,45+,46+,47+,48+,49+,50+,51+,60+/m1/s1
- InChI Key: DEPIXTAAZOCKCV-REWSTJKWSA-N
- SMILES: S(=O)(=O)(O)OC1C=CC(=CC=1)C[C@@H](C(N[C@H](C(N[C@H](C(=O)O)CCC(N)=O)=O)CC(C)C)=O)NC([C@H](CCC(=O)O)NC([C@H](CCC(=O)O)NC([C@@H]1CCCN1C([C@H]([C@H](C)CC)NC([C@H](CCC(=O)O)NC([C@H](CCC(=O)O)NC([C@H](CC1C=CC=CC=1)NC([C@H](CC(=O)O)NC(CNC([C@H](CC(=O)O)NC(C)=O)=O)=O)=O)=O)=O)=O)=O)=O)=O)=O
Computed Properties
- Hydrogen Bond Donor Count: 21
- Hydrogen Bond Acceptor Count: 32
- Heavy Atom Count: 119
- Rotatable Bond Count: 54
- Complexity: 3770
- Topological Polar Surface Area: 746
Experimental Properties
- Density: 1.433±0.06 g/cm3 (20 ºC 760 Torr),
- Solubility: Extremely soluble (1000 g/l) (25 º C),
ACETYL-HIRUDIN (53-65) (SULFATED) Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB477828-1 mg |
Acetyl-Hirudin (53-65) (sulfated) (Ac-Asp-Gly-Asp-Phe-Glu-Glu-aIle-Pro-Glu-Glu-Tyr(SO3H)-Leu-Gln-OH); . |
348603-19-0 | 1mg |
€844.00 | 2023-06-15 | ||
| abcr | AB477828-1mg |
Acetyl-Hirudin (53-65) (sulfated) (Ac-Asp-Gly-Asp-Phe-Glu-Glu-aIle-Pro-Glu-Glu-Tyr(SO3H)-Leu-Gln-OH); . |
348603-19-0 | 1mg |
€899.60 | 2025-02-19 |
ACETYL-HIRUDIN (53-65) (SULFATED) Related Literature
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Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
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Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
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Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
Additional information on ACETYL-HIRUDIN (53-65) (SULFATED)
Research Briefing on ACETYL-HIRUDIN (53-65) (SULFATED) and Compound 348603-19-0 in Chemical Biology and Medicine
Recent advancements in the field of chemical biology and medicinal research have highlighted the significance of ACETYL-HIRUDIN (53-65) (SULFATED) and the compound with CAS number 348603-19-0. These molecules have garnered attention due to their potential therapeutic applications, particularly in anticoagulation and targeted drug delivery. This briefing synthesizes the latest research findings to provide a comprehensive overview of their mechanisms, applications, and future prospects.
ACETYL-HIRUDIN (53-65) (SULFATED) is a sulfated derivative of hirudin, a naturally occurring anticoagulant peptide originally isolated from leeches. The acetylation and sulfation modifications enhance its stability and bioactivity, making it a promising candidate for antithrombotic therapies. Recent studies have demonstrated its high affinity for thrombin, a key enzyme in the blood coagulation cascade, and its ability to inhibit clot formation with minimal side effects. These properties position it as a potential alternative to traditional anticoagulants like heparin.
Compound 348603-19-0, on the other hand, has emerged as a versatile small molecule with applications in drug discovery and development. Although its exact structure and mechanism remain under investigation, preliminary studies suggest its role as a modulator of protein-protein interactions, particularly in pathways related to inflammation and cancer. Researchers have also explored its potential as a scaffold for designing novel inhibitors targeting specific enzymes or receptors.
Methodologically, the study of these compounds has involved a combination of in vitro assays, molecular docking simulations, and in vivo models. For ACETYL-HIRUDIN (53-65) (SULFATED), surface plasmon resonance (SPR) and chromogenic substrate assays have been employed to quantify its thrombin-binding affinity. Meanwhile, high-throughput screening and structure-activity relationship (SAR) studies have been pivotal in elucidating the bioactivity of 348603-19-0.
The results from these investigations are promising. ACETYL-HIRUDIN (53-65) (SULFATED) has shown superior anticoagulant activity compared to its non-sulfated counterpart, with a longer half-life in plasma. Additionally, its sulfation appears to reduce immunogenicity, addressing a common limitation of peptide-based therapeutics. For 348603-19-0, early-stage trials indicate its efficacy in disrupting pathological protein interactions, though further optimization is required to improve selectivity and pharmacokinetics.
In conclusion, both ACETYL-HIRUDIN (53-65) (SULFATED) and 348603-19-0 represent exciting avenues for future research and development in chemical biology and medicine. Their unique properties and mechanisms offer potential solutions to unmet medical needs, particularly in thrombosis and inflammatory diseases. Continued exploration of these molecules, coupled with advancements in drug delivery technologies, could pave the way for their clinical translation.
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